Cas no 171608-95-0 (Ethanone, 1-(6-propyl-2-pyridinyl)- (9CI))

• Product Name: Ethanone, 1-(6-propyl-2-pyridinyl)- (9CI)
• CAS No: 171608-95-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1354845
• PubChem ID: 45086265
• Update Time: 2025-04-20

Ethanone, 1-(6-propyl-2-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-propyl-2-pyridinyl)- (9CI)
• 171608-95-0
• DB-287147
• SCHEMBL6898745
• Ethanone, 1-(6-propyl-2-pyridinyl)-

• Inchi： 1S/C10H13NO/c1-3-5-9-6-4-7-10(11-9)8(2)12/h4,6-7H,3,5H2,1-2H3
• InChI Key： OGXRWJBVRGEQGR-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(CCC)=N1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 29.96